molecular formula C11H15ClN2O B8450745 N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Cat. No.: B8450745
M. Wt: 226.70 g/mol
InChI Key: UJBCXXYSCJXEBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15ClN2O

Molecular Weight

226.70 g/mol

IUPAC Name

N-[6-(chloromethyl)pyridin-2-yl]-2,2-dimethylpropanamide

InChI

InChI=1S/C11H15ClN2O/c1-11(2,3)10(15)14-9-6-4-5-8(7-12)13-9/h4-6H,7H2,1-3H3,(H,13,14,15)

InChI Key

UJBCXXYSCJXEBQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)NC1=CC=CC(=N1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(6-Hydroxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (2.03 g) in CH2Cl2 (75 mL) was treated at RT with thionyl chloride (1.785 mL) and then heated to reflux for 1.5 h. The reaction mixture was cooled to RT and partitioned between water and AcOEt, the layers were separated, the organic layer dried over MgSO4, filtered and evaporated to give N-(6-chloromethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (0.66 g) as a brown liquid. MS (ESI): 227.2 (MH+).
Quantity
2.03 g
Type
reactant
Reaction Step One
Quantity
1.785 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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